2-(4-Phenylazepan-1-yl)butanoic acid

• IUPAC Name: 2-(4-phenylazepan-1-yl)butanoic acid
• InChI: InChI=1S/C16H23NO2/c1-2-15(16(18)19)17-11-6-9-14(10-12-17)13-7-4-3-5-8-13/h3-5,7-8,14-15H,2,6,9-12H2,1H3,(H,18,19)
• InChI Key: QOALGOHAPASWNV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N1CCCC(CC1)C2=CC=CC=C2
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

2-(4-Phenylazepan-1-yl)butanoic acid is a synthetic organic compound characterized by a seven-membered azepane ring substituted with a phenyl group at the 4-position, linked to a butanoic acid moiety via a methylene bridge.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Phenylazepan-1-yl)butanoic acid typically involves the following steps:

Formation of the Azepane Ring: The azepane ring can be synthesized through a cyclization reaction involving appropriate precursors. For instance, the reaction of a suitable amine with a dihalide can lead to the formation of the azepane ring.

Introduction of the Phenyl Group: The phenyl group can be introduced through a substitution reaction, where a halogenated azepane reacts with a phenylating agent.

Attachment of the Butanoic Acid Moiety: The final step involves the introduction of the butanoic acid moiety through a carboxylation reaction. This can be achieved by reacting the intermediate compound with a carboxylating agent under suitable conditions.

Industrial Production Methods

Industrial production of 2-(4-Phenylazepan-1-yl)butanoic acid may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents that enhance reaction efficiency and yield are often employed in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-(4-Phenylazepan-1-yl)butanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The phenyl group or other substituents on the azepane ring can undergo substitution reactions with appropriate reagents, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogenating agents, phenylating agents, and other electrophiles or nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It has been investigated for its potential biological activities, including antiviral and anticancer properties.

Medicine: Research has explored its potential as a therapeutic agent, particularly in the treatment of diseases such as cancer and viral infections.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 2-(4-Phenylazepan-1-yl)butanoic acid involves its interaction with specific molecular targets and pathways. For instance, its anticancer activity may be attributed to its ability to inhibit histone deacetylases (HDACs), leading to the activation of tumor suppressor genes and induction of apoptosis in cancer cells. Additionally, its antiviral activity may involve the inhibition of viral replication through interaction with viral enzymes or host cell receptors.

Comparison with Similar Compounds

2-(Substituted Sulphur/Sulphone/Sulphoxide)-3-(Substituted Phenyl) Propionic Acid Derivatives

• Structure : These compounds feature a propionic acid backbone with sulfur-based substituents (e.g., thioether, sulfone) and aromatic phenyl groups.
• Key Difference: Unlike 2-(4-Phenylazepan-1-yl)butanoic acid, these lack the azepane ring, which may influence binding affinity and metabolic stability.
• Applications : Patented for treating inflammatory conditions, suggesting a mechanism involving cyclooxygenase (COX) inhibition or cytokine modulation.

2-Methyl-2-(Phenoxy/Phenylthio)propionic Acid Derivatives

• Structure: Branched propionic acid with phenoxy or phenylthio groups.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Functional Groups	Potential Applications
2-(4-Phenylazepan-1-yl)butanoic acid	Azepane + butanoic acid	Phenyl, azepane, carboxylic acid	Anti-inflammatory, metabolic
3-Methyl butanoic acid	Linear butanoic acid	Methyl branch, carboxylic acid	Flavor/fragrance industry
2-(Phenoxy)propionic acid derivatives	Propionic acid	Phenoxy, carboxylic acid	COX inhibition, anti-inflammatory

Odor-Active Butanoic Acid Analogues

Compounds like 3-methyl butanoic acid and ethyl 3-hydroxy-butanoate () are volatile short-chain fatty acids contributing to fruity or rancid odors during ripening.

• Key Difference: 2-(4-Phenylazepan-1-yl)butanoic acid’s larger molecular weight (due to the azepane ring) and reduced volatility make it unsuitable for flavor/fragrance applications but more viable for therapeutic use.

Pharmacological Potential vs. Patented Derivatives

The azepane ring in 2-(4-Phenylazepan-1-yl)butanoic acid may confer advantages over propionic acid-based anti-inflammatory agents:

• Enhanced Bioavailability : Nitrogen in the azepane ring could improve solubility in physiological conditions.
• Target Selectivity : The rigid aromatic-heterocyclic system might allow selective interaction with enzymes or receptors, reducing off-target effects compared to sulfur-substituted derivatives .